(2E)-3-methyl-2-[(3-methylanilino)methylidene]-1-oxopyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: (2E)-3-methyl-2-[(3-methylanilino)methylidene]-1-oxopyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C21H16N4O/c1-13-6-5-7-15(10-13)23-12-17-14(2)16(11-22)20-24-18-8-3-4-9-19(18)25(20)21(17)26/h3-10,12,23H,1-2H3/b17-12+
• InChI Key: IFQPXHCNAAIKPM-SFQUDFHCSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC=C2C(=C(C3=NC4=CC=CC=C4N3C2=O)C#N)C
• Isomeric SMILES: CC1=CC(=CC=C1)N/C=C/2\C(=C(C3=NC4=CC=CC=C4N3C2=O)C#N)C
• Molecular Formula: C21H16N4O
• Molecular Weight: 340.4 g/mol
• CAS No.: 881565-75-9

Description

(2E)-3-methyl-2-[(3-methylanilino)methylidene]-1-oxopyrido[1,2-a]benzimidazole-4-carbonitrile is a useful research compound. Its molecular formula is C21H16N4O and its molecular weight is 340.386. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Research Methodologies and Applications

Understanding Carcinogenic Mechanisms

The study of HCAs like PhIP provides insight into the carcinogenic mechanisms associated with the consumption of cooked meats. Research has demonstrated the formation of HCAs during the cooking process and their potential role in the development of cancer. For instance, HCAs formed in meat cooked at high temperatures have been studied for their mutagenic and carcinogenic properties, shedding light on the molecular pathways through which they may contribute to cancer risk (Cross et al., 2005) (Cross et al., 2005).

Biomarker Development for Exposure Assessment

Research on HCAs has also led to the development of biomarkers for assessing dietary exposure to these compounds. Analyzing adduct formation with DNA or proteins provides a method for evaluating the internal dose of HCAs and potentially linking exposure levels to health outcomes. This approach could be applied to study the metabolism and biological impact of "(2E)-3-methyl-2-[(3-methylanilino)methylidene]-1-oxopyrido[1,2-a]benzimidazole-4-carbonitrile" in humans or animal models (Magagnotti et al., 2000) (Magagnotti et al., 2000).

Toxicological and Pharmacokinetic Studies

The toxicological profile and pharmacokinetics of benzimidazole derivatives, including their metabolism, excretion, and potential therapeutic applications, are crucial areas of research. Studies have examined benzimidazoles for their therapeutic efficacy and safety in various diseases, highlighting the importance of understanding the pharmacodynamics and side effects of such compounds. This research can inform safety assessments and therapeutic potential of related compounds, including "this compound" (Renzulli et al., 2011) (Renzulli et al., 2011).